3-{octahydrocyclopenta[c]pyrrol-2-yl}-1-{thieno[2,3-d]pyrimidin-4-yl}azetidine

• IUPAC Name: 4-[3-(3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrol-2-yl)azetidin-1-yl]thieno[2,3-d]pyrimidine
• InChI: InChI=1S/C16H20N4S/c1-2-11-6-19(7-12(11)3-1)13-8-20(9-13)15-14-4-5-21-16(14)18-10-17-15/h4-5,10-13H,1-3,6-9H2
• InChI Key: RYLXQYUVUUXJQY-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CN(CC2C1)C3CN(C3)C4=C5C=CSC5=NC=N4
• Molecular Formula: C16H20N4S
• Molecular Weight: 300.4 g/mol

Description

The compound “3-{octahydrocyclopenta[c]pyrrol-2-yl}-1-{thieno[2,3-d]pyrimidin-4-yl}azetidine” is a complex organic molecule that contains several heterocyclic components, including a pyrrole ring and a thieno[2,3-d]pyrimidine ring.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The octahydrocyclopenta[c]pyrrole component suggests an eight-membered ring with a nitrogen atom. The thieno[2,3-d]pyrimidin-4-yl component indicates a fused ring system containing sulfur and nitrogen.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the heteroatoms (nitrogen and sulfur) and the multiple ring structures. Pyrroles, for example, are known to undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors that could influence its properties include its polarity, the presence of hydrogen bond donors/acceptors, and its molecular weight.

Safety and Hazards

Without specific information, it’s difficult to predict the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future directions for research on this compound would depend on its applications. If it has medicinal properties, future research could focus on improving its potency, selectivity, or pharmacokinetic properties. If it’s used in material science, future research could focus on improving its physical properties or finding new applications.

Mechanism of Action

Target of Action

The primary target of this compound is the α-amylase enzyme . This enzyme plays a crucial role in the breakdown of starch molecules into smaller ones such as glucose and maltose . In the context of diabetes, increased α-amylase activity in the blood can contribute to the rapid breakdown of complex carbohydrates into glucose .

Mode of Action

The compound interacts with the α-amylase enzyme, inhibiting its activity . Molecular docking of the compound was performed with the Bacillus paralicheniformis α-amylase enzyme . The most active compounds displayed a binding affinity from −8.2 and −8.5 kcal/mol .

Biochemical Pathways

By inhibiting α-amylase activity, carbohydrates are digested and absorbed more slowly, resulting in a more regulated and progressive release of glucose into the circulation . This can help manage blood glucose levels, particularly after meals, and may help to alleviate symptoms of hyperglycemia .

Pharmacokinetics

The compound’s ADME (Absorption, Distribution, Metabolism, and Excretion) properties were evaluated in silico . The most active compounds were found to be non-toxic via in silico ADMET and molecular docking analysis .

Result of Action

The compound demonstrated excellent antidiabetic action in vitro . Compounds showed IC50 values in the 0.252–0.281 mM range . At a 200 μg/mL concentration, the exceptional percent inhibition values varied from 97.79±2.86% to 85.56±4.13%, outperforming the standard (acarbose) .